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Compound of Interest

Compound Name:
Methyl 2-bromo-2-

phenylpropanoate

Cat. No.: B8761025

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the chemical properties, synthesis, and

analytical characterization of methyl 2-bromo-2-phenylpropanoate (CAS No. 84892-13-7)[1].

Designed for professionals in research and drug development, this document synthesizes

theoretical knowledge with practical insights to facilitate its application in the laboratory.

Core Chemical Properties
Methyl 2-bromo-2-phenylpropanoate is a halogenated ester with a stereocenter at the alpha-

carbon. Its molecular structure, featuring a phenyl group and a bromine atom attached to the

same carbon, imparts distinct reactivity, making it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of Methyl 2-bromo-2-phenylpropanoate and Related

Compounds
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Property Value Source

IUPAC Name
Methyl 2-bromo-2-

phenylpropanoate
N/A

CAS Number 84892-13-7 [1]

Molecular Formula C₁₀H₁₁BrO₂ Inferred

Molecular Weight 243.10 g/mol Inferred

Appearance
Colorless to light yellow liquid

(predicted)
N/A

Boiling Point Not available N/A

Solubility

Soluble in organic solvents

(e.g., DCM, ether, ethyl

acetate)

Inferred

Synthesis of Methyl 2-bromo-2-phenylpropanoate: A
Proposed Pathway
While specific literature detailing the synthesis of methyl 2-bromo-2-phenylpropanoate is

limited, a reliable synthetic route can be proposed based on established organic chemistry

principles and analogous reactions. The most plausible approach involves a two-step process

starting from 2-phenylpropionic acid.

Step 1: α-Bromination of 2-Phenylpropionic Acid
The initial step is the bromination of 2-phenylpropionic acid at the alpha position. This can be

achieved using N-bromosuccinimide (NBS) with a catalytic amount of a radical initiator, such as

azobisisobutyronitrile (AIBN), in an inert solvent like carbon tetrachloride (CCl₄) under reflux.

2-Phenylpropionic Acid NBS, AIBN (cat.)
CCl4, Reflux 2-Bromo-2-phenylpropionic Acidα-Bromination
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Caption: Proposed α-bromination of 2-phenylpropionic acid.

Step 2: Fischer Esterification
The resulting 2-bromo-2-phenylpropionic acid can then be esterified to the methyl ester using

methanol in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄), under reflux

conditions. This classic Fischer esterification will yield the desired methyl 2-bromo-2-
phenylpropanoate.

2-Bromo-2-phenylpropionic Acid Methanol (excess)
H2SO4 (cat.), Reflux Methyl 2-bromo-2-phenylpropanoateEsterification

Click to download full resolution via product page

Caption: Proposed Fischer esterification to yield the final product.

Detailed Experimental Protocol (Proposed)
Bromination: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-phenylpropionic acid (1 equivalent) in carbon tetrachloride.

Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN.

Heat the mixture to reflux and monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction mixture to room temperature and filter off the succinimide

byproduct.

Remove the solvent under reduced pressure to obtain crude 2-bromo-2-phenylpropionic

acid.

Esterification: To the crude 2-bromo-2-phenylpropionic acid, add an excess of methanol and

a catalytic amount of concentrated sulfuric acid.

Reflux the mixture until the reaction is complete (monitored by TLC or GC-MS).
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Cool the reaction mixture and neutralize the excess acid with a saturated solution of sodium

bicarbonate.

Extract the product with an organic solvent such as diethyl ether or ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford pure methyl 2-
bromo-2-phenylpropanoate.

This proposed synthesis is analogous to the preparation of similar compounds, such as methyl

2-(4-bromophenyl)-2-methylpropanoate, which involves bromination of the corresponding

carboxylic acid followed by esterification[2].

Spectroscopic Characterization (Predicted)
Definitive spectral data for methyl 2-bromo-2-phenylpropanoate is not readily available in

public databases. However, based on its structure and data from analogous compounds, we

can predict the key spectroscopic features.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the

methyl ester protons, and the methyl protons at the alpha-position.

Table 2: Predicted ¹H NMR Spectral Data for Methyl 2-bromo-2-phenylpropanoate

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.3-7.5 Multiplet 5H
Aromatic protons

(C₆H₅)

~3.7 Singlet 3H
Methyl ester protons

(COOCH₃)

~2.1 Singlet 3H
Methyl protons (α-

CH₃)
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The chemical shifts are referenced to tetramethylsilane (TMS) in a deuterated chloroform

(CDCl₃) solvent. The singlet for the alpha-methyl group is a key indicator of the 2-bromo-2-

phenyl structure, as opposed to a 3-phenyl isomer which would show more complex splitting.

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Table 3: Predicted ¹³C NMR Spectral Data for Methyl 2-bromo-2-phenylpropanoate

Chemical Shift (δ, ppm) Assignment

~170 Carbonyl carbon (C=O)

~135-140 Aromatic quaternary carbon (C-ipso)

~128-130 Aromatic CH carbons

~55 Alpha-carbon (C-Br)

~53 Methyl ester carbon (OCH₃)

~25 Alpha-methyl carbon (α-CH₃)

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the carbonyl group of

the ester and the aromatic ring.

Table 4: Predicted IR Absorption Bands for Methyl 2-bromo-2-phenylpropanoate
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Wavenumber (cm⁻¹) Functional Group

~3050-3000 Aromatic C-H stretch

~2950 Aliphatic C-H stretch

~1740 C=O stretch (ester)

~1600, 1490 Aromatic C=C stretch

~1250 C-O stretch (ester)

~700-600 C-Br stretch

Mass Spectrometry (MS)
In the mass spectrum (electron ionization), the molecular ion peak (M⁺) would be expected,

along with characteristic fragmentation patterns. Due to the presence of bromine, an M+2 peak

of nearly equal intensity to the M⁺ peak will be observed, corresponding to the ⁸¹Br isotope.

Table 5: Predicted Key Fragments in the Mass Spectrum of Methyl 2-bromo-2-
phenylpropanoate

m/z Fragment Ion

242/244 [M]⁺

183/185 [M - COOCH₃]⁺

163 [M - Br]⁺

104 [C₆H₅-C-CH₃]⁺

77 [C₆H₅]⁺

Reactivity and Applications
Methyl 2-bromo-2-phenylpropanoate is a versatile building block in organic synthesis. The

presence of the bromine atom at the benzylic and alpha-ester position makes it susceptible to

nucleophilic substitution reactions.
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Nucleophilic Substitution
The compound is expected to undergo Sₙ1-type reactions due to the stability of the resulting

tertiary benzylic carbocation. It can react with a variety of nucleophiles, such as amines,

alcohols, and thiols, to introduce new functional groups at the alpha-position. This reactivity is

valuable for the synthesis of more complex molecules, including pharmaceutical intermediates.

Methyl 2-bromo-2-phenylpropanoate

Substituted Product

Sₙ1 reaction

Br⁻

Nucleophile (Nu⁻)

Click to download full resolution via product page

Caption: General nucleophilic substitution pathway.

Potential Applications
Given its structure, methyl 2-bromo-2-phenylpropanoate can serve as an initiator in Atom

Transfer Radical Polymerization (ATRP), a controlled polymerization technique. This

application is common for similar alpha-bromo esters[3]. Furthermore, its utility as a synthetic

intermediate can be harnessed in the development of novel pharmaceuticals and

agrochemicals.

Safety and Handling
While a specific Safety Data Sheet (SDS) for methyl 2-bromo-2-phenylpropanoate is not

widely available, the safety precautions for structurally similar alpha-bromo esters should be

strictly followed.

General Hazards: Compounds of this class are typically corrosive and can cause severe skin

burns and eye damage[4]. They may also be harmful if swallowed or inhaled.

Handling Precautions:
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Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

First Aid:

In case of skin contact, immediately flush with plenty of water for at least 15 minutes and

remove contaminated clothing.

In case of eye contact, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

If inhaled, move the person to fresh air and keep comfortable for breathing.

If swallowed, rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Conclusion
Methyl 2-bromo-2-phenylpropanoate is a chemical compound with significant potential as a

synthetic intermediate. While detailed experimental data is not extensively published, its

chemical properties, synthesis, and reactivity can be reliably predicted based on the well-

established principles of organic chemistry and data from analogous structures. This guide

provides a foundational understanding for researchers to safely handle and effectively utilize

this compound in their synthetic endeavors.

References
Google Patents. (2012). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
US20120309973A1.

Ningbo Inno Pharmchem Co., Ltd. (2026). Understanding Methyl 2-bromo-2-

methylpropionate: Synthesis and Industrial Impact. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8761025/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-2-bromo-2-phenylpropanoate
https://www.inno-pharmchem.com/news/understanding-methyl-2-bromo-2-methylpropionate-synthesis-and-industrial-impact-157597.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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